Cas no 1881756-67-7 (CID 130727235)

CID 130727235 structure

CID 130727235 structure

Product Name:CID 130727235

CAS No:1881756-67-7

MF:C₉H₁₄N₂O₃

MW:198.219062328339

CID:5252996

Update Time:2025-07-31

CID 130727235 Chemical and Physical Properties

Names and Identifiers

- CID 130727235
- 3-Pyrrolidinecarboxylic acid, 1-(1-methyl-3-azetidinyl)-5-oxo-
- Inchi： 1S/C9H14N2O3/c1-10-4-7(5-10)11-3-6(9(13)14)2-8(11)12/h6-7H,2-5H2,1H3,(H,13,14)
- InChI Key： GLBXGUBMUNKTGP-UHFFFAOYSA-N
- SMILES： N1(C2CN(C)C2)C(=O)CC(C(O)=O)C1

Experimental Properties

Density: 1.374±0.06 g/cm3(Predicted)
Boiling Point: 406.2±45.0 °C(Predicted)
pka: 4.30±0.20(Predicted)

CID 130727235 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01064067-1g	1-(1-Methylazetidin-3-yl)-5-oxopyrrolidine-3-carboxylic acid	1881756-67-7	95%	1g	￥5180.0	2023-03-19
Enamine	EN300-371550-0.05g	1-(1-methylazetidin-3-yl)-5-oxopyrrolidine-3-carboxylic acid	1881756-67-7	95.0%	0.05g	$888.0	2025-03-18
Enamine	EN300-371550-0.1g	1-(1-methylazetidin-3-yl)-5-oxopyrrolidine-3-carboxylic acid	1881756-67-7	95.0%	0.1g	$930.0	2025-03-18
Enamine	EN300-371550-0.25g	1-(1-methylazetidin-3-yl)-5-oxopyrrolidine-3-carboxylic acid	1881756-67-7	95.0%	0.25g	$972.0	2025-03-18
Enamine	EN300-371550-0.5g	1-(1-methylazetidin-3-yl)-5-oxopyrrolidine-3-carboxylic acid	1881756-67-7	95.0%	0.5g	$1014.0	2025-03-18
Enamine	EN300-371550-1.0g	1-(1-methylazetidin-3-yl)-5-oxopyrrolidine-3-carboxylic acid	1881756-67-7	95.0%	1.0g	$1057.0	2025-03-18
Enamine	EN300-371550-2.5g	1-(1-methylazetidin-3-yl)-5-oxopyrrolidine-3-carboxylic acid	1881756-67-7	95.0%	2.5g	$2071.0	2025-03-18
Enamine	EN300-371550-5.0g	1-(1-methylazetidin-3-yl)-5-oxopyrrolidine-3-carboxylic acid	1881756-67-7	95.0%	5.0g	$3065.0	2025-03-18
Enamine	EN300-371550-10.0g	1-(1-methylazetidin-3-yl)-5-oxopyrrolidine-3-carboxylic acid	1881756-67-7	95.0%	10.0g	$4545.0	2025-03-18

CID 130727235 Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

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